Cas no 380188-19-2 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide
• CAS No: 380188-19-2
• MF: C₁₁H₁₄N₂O₆S₂
• MW: 334.368660449982
• CID: 6293151
• PubChem ID: 3148577
• Update Time: 2025-05-21

N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide
• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methyl-4-nitrobenzenesulfonamide
• N-(1,1-dioxidotetrahydro-3-thienyl)-4-nitro-N-methylbenzenesulfonamide
• EU-0072856
• 380188-19-2
• N-(1,1-dioxothiolan-3-yl)-N-methyl-4-nitrobenzenesulfonamide
• Oprea1_671308
• Z56813368
• F0732-0022
• AKOS016359963
• AKOS000535460
• Oprea1_080683
• N-(11-DIOXO-1LAMBDA6-THIOLAN-3-YL)-N-METHYL-4-NITROBENZENE-1-SULFONAMIDE

• Inchi： 1S/C11H14N2O6S2/c1-12(10-6-7-20(16,17)8-10)21(18,19)11-4-2-9(3-5-11)13(14)15/h2-5,10H,6-8H2,1H3
• InChI Key： OJOWCRAFSGGULL-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N(C)S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 334.02932852g/mol
• Monoisotopic Mass: 334.02932852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 134Ų

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 380188-19-2): An Overview of a Promising Compound in Medicinal Chemistry

N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 380188-19-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in various pharmaceutical formulations for their antimicrobial and anti-inflammatory properties. The presence of the thiolane ring and the nitrobenzene moiety in its structure imparts distinct chemical and biological characteristics, making it a subject of extensive research.

The thiolane ring, specifically in its oxidized form as a dioxo derivative, is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The methyl group attached to the nitrogen atom of the sulfonamide moiety further contributes to the overall stability and lipophilicity of the molecule. These structural features collectively make N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide a promising candidate for various therapeutic applications.

In recent years, several studies have explored the potential of this compound in different areas of medicinal chemistry. One notable area of research is its antimicrobial activity. Studies have shown that N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide exhibits potent inhibitory effects against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

Beyond its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide have also been studied extensively. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. Additionally, it has been found to have low toxicity in animal models, further supporting its potential for clinical development.

In terms of clinical applications, early-stage clinical trials have been conducted to evaluate the safety and efficacy of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic effects in patients with bacterial infections and inflammatory conditions. However, more extensive clinical trials are needed to fully establish its safety and efficacy profile.

The synthesis of N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide involves several steps, including the preparation of the thiolane ring and the subsequent functionalization with the nitrobenzene moiety. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is crucial for meeting the demands of clinical trials and potential commercialization.

In conclusion, N-(1,1-dioxo-1λ⁶-thiolan-3-yl)-N-methyl-4-nitrobenzene-1-sulfonamide (CAS No. 380188-19-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its antimicrobial and anti-inflammatory properties, making it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.